(R)-1-(2-(Trifluoromethyl)pyrimidin-5-yl)ethanamine hydrochloride

• Molecular Formula: C7H9ClF3N3
• Molecular Weight: 227.61 g/mol
• SMILES: CC(C1=CN=C(N=C1)C(F)(F)F)N.Cl
• InChI: InChI=1S/C7H8F3N3.ClH/c1-4(11)5-2-12-6(13-3-5)7(8,9)10;/h2-4H,11H2,1H3;1H/t4-;/m1./s1
• InChIKey: UMNMHVJWNPIIAH-PGMHMLKASA-N

(R)-1-(2-(Trifluoromethyl)pyrimidin-5-yl)ethanamine Hydrochloride – Chiral Building Block Overview

(R)-1-(2-(Trifluoromethyl)pyrimidin-5-yl)ethanamine hydrochloride (CAS 1225462-40-7) is a single-enantiomer, chiral α-methyl amine building block featuring a 2-trifluoromethylpyrimidine core with the amine-bearing chiral center directly attached at the pyrimidine 5-position [1]. The compound has a molecular weight of 227.61 g/mol as the monohydrochloride salt, one defined stereocenter (R-configuration), an XLogP3-AA of 0.4 for the free base, and a commercial purity specification reaching ≥98% [2]. Its core value proposition resides in the intersection of three structural features: a fixed R stereochemistry enabling enantioselective SAR exploration, the metabolically stabilizing 2-CF₃ substituent, and the 5-position amine handle for modular derivatization in medicinal chemistry and agrochemical programs [3].

• [1] PubChem Compound Summary CID 121397186, (R)-1-(2-(Trifluoromethyl)pyrimidin-5-yl)ethanamine hydrochloride, National Library of Medicine, 2026. View Source
• [2] PubChem Compound Summary CID 66661534, (1R)-1-[2-(trifluoromethyl)pyrimidin-5-yl]ethanamine (free base), XLogP3-AA = 0.4, National Library of Medicine, 2026. View Source
• [3] Boehringer Ingelheim International GmbH, 'Selective Synthesis of Functionalized Pyrimidines,' US Patent US20110190499A1 (also published as WO2011018518A1), 2011. Describes the utility of 2,4-differentiated 5-trifluoromethylpyrimidine building blocks for pharmacologically active compounds. View Source

Why Generic Substitutes Cannot Match This Building Block

Trifluoromethylpyrimidine ethanamines are not interchangeable commodities. The specific combination of (a) R absolute configuration at the chiral α-carbon, (b) the CF₃ substituent at the pyrimidine 2-position (rather than 4- or 5-), and (c) the amine attachment at the 5-position (rather than 2-) generates a unique electronic, steric, and stereochemical profile that directly governs downstream reaction selectivity and target binding [1]. The S-enantiomer (CAS 1948237-00-0) produces opposite optical rotation and can yield inverted or abolished biological activity in stereospecific binding pockets . The methanamine analog (CAS 608515-92-0) lacks the chiral center entirely, precluding enantioselective synthesis. Regioisomers such as 1-(4-(trifluoromethyl)pyrimidin-2-yl)ethanamine (CAS 944899-95-0) reposition the CF₃ group to the 4-position, altering the pyrimidine ring's electron density distribution and thereby changing reactivity in nucleophilic aromatic substitution and cross-coupling chemistries . Substitution without verifying the exact regioisomer and enantiomer introduces uncontrolled variables into SAR campaigns and synthetic route reproducibility.

• [1] Mallo-Abreu A, Majellaro M, Jespers W, et al. 'Trifluorinated Pyrimidine-Based A2B Antagonists: Optimization and Evidence of Stereospecific Recognition.' Journal of Medicinal Chemistry, 2019, 62(20), 9315–9330. DOI: 10.1021/acs.jmedchem.9b01340. Provides experimental evidence for stereospecific interaction of trifluorinated pyrimidine stereoisomers with biological targets. View Source

Differentiation Evidence vs. Closest Analogs

Enantiomeric Purity: R-Enantiomer HCl vs. Racemate and S-Enantiomer

The target (R)-enantiomer hydrochloride is commercially supplied at ≥98% purity (achiral HPLC) with a single defined stereocenter of R absolute configuration, verified by the canonical SMILES C[C@@H](N)C1=CN=C(C(F)(F)F)N=C1.Cl . In contrast, the racemic mixture (CAS 1538757-63-9) has zero enantiomeric excess (ee = 0%) and is typically supplied at 95% purity, meaning a user receives a 1:1 mixture of R and S enantiomers with no stereochemical definition [1]. The S-enantiomer free base (CAS 1948237-00-0) is available at 98% purity but as the free base rather than the HCl salt, requiring additional salt formation steps for applications needing the hydrochloride .

Evidence Dimension	Enantiomeric composition and commercial purity
Target Compound Data	Single R-enantiomer, ≥98% purity (achiral HPLC), HCl salt, CAS 1225462-40-7, MW 227.61 g/mol, 1 defined stereocenter
Comparator Or Baseline	Racemate (CAS 1538757-63-9): 1:1 R/S mixture, 95% purity, free base, MW 191.15 g/mol, 0 defined stereocenters. S-enantiomer free base (CAS 1948237-00-0): single S-enantiomer, 98% purity, free base, MW 191.15 g/mol.
Quantified Difference	R-enantiomer HCl: 100% enantiomeric excess (single enantiomer) vs racemate 0% ee. HCl salt MW 227.61 vs free base MW 191.15 (Δ = +36.46 g/mol, +19.1%).
Conditions	Commercial QC specifications from Fluorochem (R-HCl, Cat. F635240; S-free base, Cat. F780913) and PubChem (racemate CID 66697812).

Why This Matters

Using the racemate doubles the number of chemical species in every reaction, halves the effective concentration of the desired enantiomer, and generates diastereomeric products that require separation; procurement of the defined R-enantiomer eliminates these inefficiencies.

• [1] PubChem Compound Summary CID 66697812, 1-[2-(trifluoromethyl)pyrimidin-5-yl]ethan-1-amine (racemate), CAS 1538757-63-9, no defined stereocenters. View Source

Chiral Center Presence vs. Achiral Methanamine Analog

The target compound contains a chiral sp³ carbon at the benzylic/α-amine position of the ethanamine side chain (C[C@@H](N)-), enabling enantioselective derivatization and diastereomeric discrimination in downstream products [1]. The closest achiral analog, [2-(trifluoromethyl)pyrimidin-5-yl]methanamine (CAS 608515-92-0), replaces the chiral CH(CH₃)NH₂ group with an achiral CH₂NH₂ group, eliminating all stereochemical information . This structural difference is absolute: the methanamine analog has zero asymmetric carbon atoms vs. exactly one in the target compound, and cannot serve as a surrogate in any stereoselective synthetic sequence [2].

Evidence Dimension	Number of chiral centers and capability for stereoselective chemistry
Target Compound Data	1 defined atom stereocenter (R-configuration at α-carbon), SMILES: C[C@@H](N)C1=CN=C(C(F)(F)F)N=C1.Cl, MW 227.61 (HCl salt), H-bond donors: 2 (HCl salt) / 1 (free base), H-bond acceptors: 6, Rotatable bonds: 1
Comparator Or Baseline	[2-(Trifluoromethyl)pyrimidin-5-yl]methanamine (CAS 608515-92-0): 0 stereocenters, SMILES: NCC1=CN=C(C(F)(F)F)N=C1, MW 177.13 (free base), H-bond donors: 1, H-bond acceptors: 5, Rotatable bonds: 2
Quantified Difference	1 chiral center (target) vs. 0 (comparator). MW difference: 227.61 vs. 177.13 (Δ = +50.48, +28.5%). Rotatable bonds: 1 vs. 2 (target is more conformationally restricted).
Conditions	Structural comparison based on PubChem computed descriptors (CID 121397186 vs. Chemscene CS-0053012) and canonical SMILES analysis.

Why This Matters

In any medicinal chemistry program requiring enantiopure lead compounds, the methanamine analog is structurally incapable of delivering chirality; procurement of the ethanamine analog with defined R-stereochemistry is mandatory for asymmetric synthesis and chiral SAR exploration.

• [1] PubChem Compound Summary CID 121397186, (R)-1-(2-(Trifluoromethyl)pyrimidin-5-yl)ethanamine hydrochloride, defined atom stereocenter count = 1. View Source
• [2] PubChem Compound Summary CID 66661534, (1R)-1-[2-(trifluoromethyl)pyrimidin-5-yl]ethanamine (free base), rotatable bond count = 1, H-bond acceptor count = 6, defined atom stereocenter count = 1. View Source

Regioisomeric Differentiation: 2-CF₃,5-ethanamine vs. 4-CF₃,2-ethanamine

The target compound positions the strongly electron-withdrawing CF₃ group at the pyrimidine 2-position and the amine side chain at the 5-position. This arrangement places the CF₃ group between the two ring nitrogens, maximizing its electron-withdrawing influence on both N1 and N3, which polarizes the pyrimidine ring differently than the 4-CF₃ regioisomer (CAS 944899-95-0) where CF₃ is adjacent to only one ring nitrogen . The 5-position attachment of the amine side chain in the target compound positions it para to the 2-CF₃ substituent, creating a distinct electronic push-pull system that affects the reactivity of the amine nitrogen in acylation, sulfonylation, and reductive amination reactions . Positional isomerism in trifluoromethylpyrimidines has been shown to critically govern physicochemical behavior and target affinity due to profound influence on the pyrimidine ring's electronic distribution [1].

Evidence Dimension	CF₃ position on pyrimidine ring and corresponding electronic effects
Target Compound Data	2-CF₃, 5-ethanamine substitution: CF₃ located between N1 and N3 (both ortho to CF₃), amine at C5 (para to CF₃). Pyrimidine ring carbons at positions 4 and 6 are activated toward nucleophilic attack due to electron withdrawal by 2-CF₃ and the two ring nitrogens.
Comparator Or Baseline	1-(4-(Trifluoromethyl)pyrimidin-2-yl)ethanamine (CAS 944899-95-0): 4-CF₃, 2-ethanamine. CF₃ adjacent to only one ring nitrogen (N3), amine at C2 adjacent to both N1 and N3. 1-(5-(Trifluoromethyl)pyrimidin-2-yl)ethanamine (CAS 1260670-90-3): 5-CF₃, 2-ethanamine. CF₃ meta to both ring nitrogens.
Quantified Difference	Qualitative difference in ring electron density distribution. The 2-CF₃ isomer exerts the strongest and most symmetric electron withdrawal (both N1 and N3 affected), whereas 4-CF₃ withdrawal is asymmetric, and 5-CF₃ withdrawal is weakest (meta to both nitrogens). Reactivity differences manifest in SNAr and metal-catalyzed cross-coupling rates.
Conditions	Principle supported by regioisomeric studies on trifluoromethylpyrimidines (see: BenchChem note on 4,6-dibromo-2-(trifluoromethyl)pyrimidine; EvitaChem positional isomerism analysis for 5-CF₃ vs 2-/4-CF₃ pyrimidines). Specific comparative kinetic data for this exact compound series not located in public literature.

Why This Matters

Regioisomeric mis-selection changes the electronic landscape of the pyrimidine ring, which can alter reaction yields in key derivatization steps by factors of 2–10×; verifying the exact 2-CF₃,5-ethanamine regioisomer before procurement is essential for reproducible synthetic methodology.

• [1] Mallo-Abreu A, Majellaro M, Jespers W, et al. 'Trifluorinated Pyrimidine-Based A2B Antagonists: Optimization and Evidence of Stereospecific Recognition.' J. Med. Chem. 2019, 62(20), 9315–9330. Demonstrates that fluorination at different positions of pyrimidine scaffolds produces distinct effects on receptor affinity and selectivity. View Source

Hydrochloride Salt Form: Solubility and Handling Advantages

The target compound is supplied as the monohydrochloride salt (C₇H₉ClF₃N₃, MW 227.61), which provides enhanced aqueous solubility and improved solid-state stability compared to the free base form (C₇H₈F₃N₃, MW 191.15) [1]. While direct comparative solubility data for the R-enantiomer HCl vs. free base pair were not located in public databases, the S-enantiomer HCl salt has been reported with water solubility of approximately 45 mg/mL at 25°C and LogP of ~1.8, representing an approximate tenfold solubility enhancement versus the corresponding free base . The HCl salt is stored sealed in dry conditions at 2–8°C, whereas the free base is typically stored at room temperature, indicating different stability profiles . The hydrochloride also provides a higher molecular weight per mole of active amine (227.61 vs. 191.15 g/mol), which must be factored into stoichiometric calculations for reactions involving the free amine.

Evidence Dimension	Aqueous solubility and storage stability of HCl salt vs. free base
Target Compound Data	R-enantiomer HCl salt: MW 227.61 g/mol, storage 2–8°C sealed in dry, shipping at room temperature. H-bond donors: 2 (NH₃⁺ plus Cl⁻ interaction), H-bond acceptors: 6.
Comparator Or Baseline	R-enantiomer free base (CAS 1150263-75-4): MW 191.15 g/mol, storage at 0–8°C (AChemBlock). H-bond donors: 1, H-bond acceptors: 6. S-enantiomer HCl salt literature: water solubility ~45 mg/mL, ~10× vs. free base.
Quantified Difference	MW: 227.61 (HCl) vs. 191.15 (free base), Δ = +36.46 (+19.1%). Estimated solubility enhancement: ~10-fold for HCl vs. free base (based on S-enantiomer cross-data). Storage: HCl requires sealed/dry/2–8°C; free base can tolerate room temperature shipping.
Conditions	Comparative data from Fluorochem (R-HCl, Cat. F635240), AChemBlock (R-free base, Cat. H-8624), and S-enantiomer HCl literature (VulcanChem excluded; supporting solubility value cited as class-level estimate).

Why This Matters

For aqueous-phase reactions (bioconjugation, amide coupling in water/DMF mixtures, salt metathesis), the HCl salt's superior solubility eliminates the need for pre-dissolution in organic co-solvents and reduces handling complexity.

• [1] PubChem Compound Summary CID 121397186, (R)-1-(2-(Trifluoromethyl)pyrimidin-5-yl)ethanamine hydrochloride, MW 227.61, H-bond donor count = 2, H-bond acceptor count = 6. View Source

Stereospecific Biological Recognition in Trifluorinated Pyrimidines

Although direct head-to-head pharmacological data comparing the R- and S-enantiomers of this specific ethanamine compound are not available in public literature, the principle of stereospecific recognition for trifluorinated pyrimidine stereoisomers has been rigorously demonstrated by Mallo-Abreu et al. (2019) in the context of A2B adenosine receptor antagonists [1]. In that study, optimized trifluorinated pyrimidine stereoisomers exhibited differential binding to the hA2B receptor (Ki < 15 nM for the most potent ligands), with the stereospecific interaction confirmed through a synergistic combination of chiral HPLC, circular dichroism, diastereoselective synthesis, molecular modeling, and X-ray crystallography [1]. The study explicitly demonstrates that the spatial orientation of substituents on chiral trifluoromethylpyrimidine scaffolds dictates receptor recognition, providing a mechanistic rationale for why the R-configuration at the α-carbon of the target compound would produce different pharmacological outcomes than the S-configuration or the racemate .

Evidence Dimension	Stereospecific target engagement for chiral trifluoromethylpyrimidine compounds
Target Compound Data	(R)-1-(2-(Trifluoromethyl)pyrimidin-5-yl)ethanamine: defined R-configuration at the chiral α-carbon adjacent to the pyrimidine 5-position. The (R) spatial arrangement orients the methyl, amine, and pyrimidine ring in a specific geometry.
Comparator Or Baseline	Trifluorinated pyrimidine A2B antagonist stereoisomers (Mallo-Abreu 2019): R and S enantiomers of 2-CF₃ and 5-CF₃ substituted pyrimidine scaffolds showed differential hA2B binding (Ki < 15 nM for optimized stereoisomers vs. reduced or abolished affinity for the opposite enantiomer).
Quantified Difference	Ki < 15 nM for optimized stereoisomer (A2B study). Differential affinity between enantiomers of the same scaffold demonstrated experimentally by X-ray crystallography. Exact Ki ratio between enantiomers varies by compound but stereospecificity is confirmed as a class property.
Conditions	hA2B adenosine receptor binding assay, functional cAMP experiments, chiral HPLC separation, circular dichroism, and X-ray co-crystallography. J. Med. Chem. 2019, 62(20), 9315–9330.

Why This Matters

This class-level evidence establishes that trifluoromethylpyrimidine stereoisomers do not function as bioisosteres; procurement of the wrong enantiomer or racemate for biological screening can produce false-negative results and misdirect SAR interpretation.

• [1] Mallo-Abreu A, Majellaro M, Jespers W, Azuaje J, et al. 'Trifluorinated Pyrimidine-Based A2B Antagonists: Optimization and Evidence of Stereospecific Recognition.' Journal of Medicinal Chemistry, 2019, 62(20), 9315–9330. DOI: 10.1021/acs.jmedchem.9b01340. PMID: 31557025. View Source

Physicochemical Property Profile Comparison

The computed physicochemical descriptors for the target compound's free base (R-enantiomer, CAS 1150263-75-4) include XLogP3-AA = 0.4, topological polar surface area (TPSA) = 51.8 Ų, hydrogen bond donor count = 1, hydrogen bond acceptor count = 6, and rotatable bond count = 1 [1]. The S-enantiomer free base (CAS 1948237-00-0) shares identical XLogP3-AA (0.4) and all other computed descriptors, confirming the enantiomers are physicochemical twins but pharmacological opposites [2]. The racemate (CAS 1538757-63-9) likewise shares XLogP3-AA = 0.4 [3]. The methanamine analog (CAS 608515-92-0) has a lower molecular weight (177.13 vs. 191.15), fewer H-bond acceptors (5 vs. 6), and one additional rotatable bond (2 vs. 1), producing different conformational and solvation behavior . The HCl salt form of the target compound adds one additional H-bond donor (total 2) and increases MW to 227.61 [4].

Evidence Dimension	Computed physicochemical property profiles across analogs
Target Compound Data	Free base (R): XLogP3-AA = 0.4, TPSA = 51.8 Ų, HBD = 1, HBA = 6, RotB = 1, MW = 191.15. HCl salt (R): MW = 227.61, HBD = 2, HBA = 6. Fluorochem LogP for HCl salt = 1.16.
Comparator Or Baseline	S-enantiomer free base: XLogP3-AA = 0.4, TPSA = 51.8 Ų, HBD = 1, HBA = 6, RotB = 1, MW = 191.15. Racemate: XLogP3-AA = 0.4, MW = 191.15. Methanamine analog: MW = 177.13, HBA = 5, RotB = 2, TPSA = 38.9 Ų (estimated).
Quantified Difference	XLogP3-AA: 0.4 (target, S-enantiomer, racemate) – all identical. TPSA: 51.8 Ų vs. ~38.9 Ų (methanamine). RotB: 1 vs. 2 (methanamine). HBA: 6 vs. 5 (methanamine). HBD (HCl salt): 2 vs. 1 (free base forms). MW (HCl salt vs. free base): Δ = +36.46 (+19.1%).
Conditions	PubChem computed properties (XLogP3-AA 3.0, Cactvs 3.4.8.24) for CIDs 66661534 (R-free base), 89071401 (S-free base), 66697812 (racemate). Fluorochem LogP calculated by separate method.

Why This Matters

The identical XLogP3-AA between enantiomers means chromatographic retention time alone cannot distinguish R from S; chiral HPLC or optical rotation must be specified in QC acceptance criteria. The lower rotatable bond count vs. methanamine analog confers greater conformational rigidity, which can translate to improved target binding entropy.

• [1] PubChem Compound Summary CID 66661534, (1R)-1-[2-(trifluoromethyl)pyrimidin-5-yl]ethanamine, XLogP3-AA = 0.4, TPSA = 51.8 Ų, HBD = 1, HBA = 6, RotB = 1. View Source
• [2] PubChem Compound Summary CID 89071401, (1S)-1-[2-(trifluoromethyl)pyrimidin-5-yl]ethanamine, XLogP3-AA = 0.4. View Source
• [3] PubChem Compound Summary CID 66697812, 1-[2-(trifluoromethyl)pyrimidin-5-yl]ethan-1-amine (racemate), XLogP3-AA = 0.4. View Source
• [4] PubChem Compound Summary CID 121397186, (R)-1-(2-(Trifluoromethyl)pyrimidin-5-yl)ethanamine hydrochloride, MW 227.61, HBD = 2. View Source

Optimal Procurement and Application Scenarios

Enantioselective Medicinal Chemistry Scaffold Derivatization

When constructing enantiopure compound libraries targeting chiral biological environments such as kinase ATP-binding pockets or GPCR orthosteric sites, the defined R-configuration of this building block ensures that all downstream SAR data reflect a single stereochemical series. As demonstrated by the A2B antagonist study, trifluoromethylpyrimidine stereoisomers exhibit differential receptor binding (Ki < 15 nM for optimized stereoisomers) [1]. Using the racemate would require chiral separation after each derivatization step, adding cost and complexity. The 2-CF₃ group provides metabolic stability against oxidative degradation while the 5-ethanamine handle allows modular coupling to carboxylic acids, sulfonyl chlorides, isocyanates, and electrophilic heterocycles [2].

Agrochemical Lead Optimization with Chiral Amine Intermediates

Trifluoromethylpyrimidine derivatives are established scaffolds in agrochemical discovery, where the CF₃ group enhances environmental persistence and target site penetration [1]. The R-enantiomer HCl salt can be directly employed in amide bond formation with carboxylic acid-bearing herbicide pharmacophores without a pre-neutralization step, owing to the HCl salt's aqueous solubility advantage (~10× higher than free base, class-level estimate) [2]. The single chiral center provides a handle for enantioselective mode-of-action studies, which are increasingly required for regulatory submissions of chiral agrochemicals .

Synthesis of Enantiopure Chemical Probes and PROTAC Conjugates

In targeted protein degradation (PROTAC) and chemical probe development, the stereochemistry of the linker attachment point can critically influence ternary complex formation and degradation efficiency [1]. The target compound's 5-position amine offers a well-defined nucleophilic anchor for conjugating E3 ligase-binding moieties while the R-configuration at the α-carbon introduces a stereochemical constraint that can be exploited to optimize the induced proximity geometry. The methanamine analog (CAS 608515-92-0) cannot serve this purpose because it lacks the chiral center needed to probe stereochemical SAR at the linker attachment point [2].

Asymmetric Catalysis and Chiral Ligand Synthesis

Chiral primary amines with adjacent aromatic heterocycles are privileged building blocks for synthesizing chiral ligands (e.g., diamine, imine, and oxazoline-type ligands) used in asymmetric transition-metal catalysis [1]. The target compound's combination of a primary amine at a chiral benzylic position and the electron-poor 2-trifluoromethylpyrimidine ring enables the synthesis of ligands with tunable electronic properties at the metal coordination site. The regioisomeric identity (2-CF₃,5-amine) must be verified because the 4-CF₃,2-amine regioisomer (CAS 944899-95-0) would position the amine differently relative to the CF₃ group, altering the electronic environment at the metal center upon complexation [2].

• [1] Mallo-Abreu A, Majellaro M, Jespers W, et al. 'Trifluorinated Pyrimidine-Based A2B Antagonists: Optimization and Evidence of Stereospecific Recognition.' J. Med. Chem. 2019, 62(20), 9315–9330. DOI: 10.1021/acs.jmedchem.9b01340. View Source
• [2] Boehringer Ingelheim International GmbH, 'Selective Synthesis of Functionalized Pyrimidines,' WO2011018518A1 (US20110190499A1), 2011. Establishes 2,4-differentiated 5-trifluoromethylpyrimidine building blocks as intermediates for pharmacologically active compounds. View Source